Cas no 2229183-09-7 (3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide)

• Product Name: 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide
• CAS No: 2229183-09-7
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 5910056
• PubChem ID: 165851004
• Update Time: 2025-11-01

3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide
• EN300-1956493
• 2229183-09-7

• Inchi： 1S/C11H14F2N2O/c1-2-15-10(16)8-4-3-5-9(6-8)11(12,13)7-14/h3-6H,2,7,14H2,1H3,(H,15,16)
• InChI Key： SNLSBZYQDQHTFZ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=C(C(NCC)=O)C=1)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide

Introduction to 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide (CAS No. 2229183-09-7)

3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide, also known by its CAS registry number CAS No. 2229183-09-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzamide, with a unique substitution pattern that includes an amino group and difluoroethyl substituents. Its structure and properties make it a valuable molecule for research and potential applications in drug development.

The chemical structure of 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide consists of a benzene ring substituted with an amide group at the para position. The amide group is further substituted with an ethyl chain that contains two fluorine atoms and an amino group. This combination of functional groups imparts the molecule with unique chemical and biological properties. The presence of fluorine atoms introduces electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties.

Recent studies have explored the potential of CAS No. 2229183-09-7 in various therapeutic areas. For instance, researchers have investigated its role as a potential lead compound in the development of anti-inflammatory agents. The amino group in the molecule can act as a nucleophile, enabling it to participate in various biochemical reactions. Additionally, the ethyl chain with fluorine substituents enhances the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

The synthesis of 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide involves a multi-step process that typically begins with the preparation of the corresponding benzamide derivative. The introduction of the amino and difluoroethyl groups requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as nucleophilic substitution and amide coupling reactions, are often employed in this process.

In terms of pharmacological activity, CAS No. 2229183-09-7 has shown promise in preclinical studies as a modulator of certain enzyme activities. Its ability to interact with specific protein targets makes it a candidate for further investigation in drug discovery programs. Moreover, the compound's stability under physiological conditions suggests that it could be suitable for oral administration, which is a desirable trait for many therapeutic agents.

The environmental impact and safety profile of 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide are also areas of interest. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies are essential for ensuring that the compound can be used responsibly in both research and industrial settings.

In conclusion, CAS No. 2229183-09-7, or 3-(2-amino-1,1-difluoroethyl)-N-ethylbenzamide, represents an intriguing chemical entity with diverse applications in organic chemistry and pharmacology. Its unique structure and properties continue to make it a subject of interest for researchers worldwide.